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Compound of Interest

Compound Name: Choline chloride-15N

Cat. No.: B1512799

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Choline chloride-15N, a
stable isotope-labeled compound crucial for a variety of research applications. This document
details its commercial availability, summarizes key product specifications from various
suppliers, and presents detailed experimental protocols for its use in metabolic labeling,
Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Commercial Suppliers and Product Availability

Choline chloride-15N is available from several reputable commercial suppliers. The following
tables provide a comparative summary of their product offerings, including specifications and
pricing information.

Table 1: Commercial Suppliers of Choline chloride-15N
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Table 2: Choline chloride-15N Product Specifications
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Note: Pricing and availability are subject to change. Please refer to the suppliers' websites for

the most current information. "Inquire” indicates that pricing and availability are provided upon

request.

Experimental Protocols

The following sections provide detailed methodologies for key experiments utilizing Choline

chloride-15N. These protocols are compiled from established research practices and are
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intended to serve as a guide for laboratory implementation.

Metabolic Labeling of Mammalian Cells

This protocol describes the process of introducing Choline chloride-15N into mammalian cells
to label choline-containing metabolites for downstream analysis.

Materials:

e Choline chloride-15N

o Mammalian cell line of interest (e.g., HEK293, CHO)

o Complete cell culture medium

e Choline-free cell culture medium

o Dialyzed fetal bovine serum (FBS)

o Phosphate-buffered saline (PBS)

o Cell culture plates or flasks

o Standard cell culture equipment (incubator, centrifuge, etc.)
Methodology:

o Cell Culture Preparation: Culture the mammalian cells in their standard complete medium
until they reach the desired confluency (typically 70-80%).

o Media Preparation: Prepare the labeling medium by supplementing choline-free medium with
Choline chloride-15N to the desired final concentration. The optimal concentration may vary
depending on the cell line and experimental goals and should be determined empirically. Add
dialyzed FBS to the labeling medium.

 Labeling Initiation:

o Aspirate the standard culture medium from the cells.
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o Wash the cells twice with sterile PBS to remove any residual unlabeled choline.

o Add the prepared 15N-labeling medium to the cells.

 Incubation: Incubate the cells in the labeling medium for the desired period. The incubation
time will depend on the turnover rate of the metabolites of interest. For many applications, an
incubation period of 24-48 hours is sufficient.

o Cell Harvesting:
o After the incubation period, aspirate the labeling medium.
o Wash the cells twice with ice-cold PBS.

o Harvest the cells using a method appropriate for your downstream application (e.g.,
trypsinization, scraping).

o Sample Processing: Process the harvested cell pellets immediately or store them at -80°C
for later analysis by NMR or mass spectrometry.

Hyperpolarized 15N NMR Spectroscopy of Choline
Metabolites

This protocol outlines the general steps for enhancing the NMR signal of Choline chloride-
15N and its metabolites through dynamic nuclear polarization (DNP).

Materials:

15N-labeled choline chloride sample from metabolically labeled cells or tissues

Glassing agent (e.g., glycerol-d8/D20 mixture)

Stable radical (e.g., TEMPO)

DNP polarizer

High-resolution NMR spectrometer
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Methodology:
e Sample Preparation:

o Dissolve the 15N-labeled choline chloride sample in a glassing agent containing a stable
radical. A typical preparation might involve 6 M 15N-enriched choline chloride in a 60/40
v/v glycerol-d8/D20 solution with 50 mM TEMPO.[3]

o Freeze the sample into small beads by dropping it into liquid nitrogen.
e Hyperpolarization:
o Place the frozen sample beads into the DNP polarizer.

o lIrradiate the sample with microwaves at the appropriate frequency (e.g., 94 GHz for a 3.35
T magnetic field) at low temperature (e.g., 1.2 K) for an extended period (e.g., 3 hours) to
enhance the 15N nuclear polarization.[4]

e Dissolution and Transfer:

o Rapidly dissolve the hyperpolarized sample in a pre-heated solvent (e.g., D20) to create a
liquid sample with a final concentration suitable for NMR analysis (e.g., 50 mM).[3]

o Quickly transfer the hyperpolarized liquid sample to the NMR spectrometer.
 NMR Data Acquisition:
o Inject the sample into the NMR tube within the spectrometer.

o Acquire the 15N NMR spectrum immediately. The enhanced polarization will decay over
time, with a typical lifetime (T1) of around 200 seconds for 15N in choline at room
temperature.[4] This lifetime can be extended by using deuterated choline analogs.[4]

Sample Preparation for LC-MS/MS Analysis of 15N-
Labeled Choline Metabolites

This protocol provides a general workflow for extracting and preparing 15N-labeled choline and
its metabolites from biological samples for analysis by liquid chromatography-tandem mass
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spectrometry (LC-MS/MS).

Materials:

15N-labeled biological sample (e.qg., cell pellet, plasma)
 Internal standards (e.g., choline-d13, TMA-d9, TMAO-d9)[5]
o Extraction solvent (e.g., water:methanol, 1:4, v:v)[6]

» Protein precipitation agent (e.g., acetonitrile)

e Centrifuge

o Syringe filters (0.2 pm)

e LC-MS/MS system

Methodology:

e Sample Homogenization and Extraction:

[¢]

For cell pellets, resuspend in an appropriate volume of extraction solvent.

[e]

For plasma samples, dilute with the extraction solvent (e.g., 1:80 dilution).[6]

Add internal standards to the sample to correct for extraction efficiency and matrix effects.

o

Vortex the sample vigorously and incubate on ice to facilitate cell lysis and metabolite

[¢]

extraction.
o Protein Precipitation:
o Add a cold protein precipitation agent, such as acetonitrile, to the sample.
o Vortex thoroughly and incubate at a low temperature (e.g., -20°C) to precipitate proteins.

o Centrifugation and Filtration:
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o Centrifuge the sample at high speed (e.g., 14,000 x g) at 4°C to pellet the precipitated
proteins and cell debris.

o Carefully collect the supernatant containing the metabolites.

o Filter the supernatant through a 0.2 um syringe filter to remove any remaining particulates.

e Solvent Evaporation and Reconstitution:
o Dry the filtered supernatant under a stream of nitrogen or using a vacuum concentrator.

o Reconstitute the dried extract in a solvent compatible with the LC mobile phase (e.g.,
0.1% formic acid in water).

e LC-MS/MS Analysis:
o Inject the reconstituted sample into the LC-MS/MS system for analysis.
o Use appropriate chromatographic conditions to separate choline and its metabolites.

o Set up the mass spectrometer to monitor the specific mass-to-charge (m/z) transitions for
both the 15N-labeled and unlabeled analytes, as well as the internal standards.

Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts related to
the use of Choline chloride-15N in research.

Caption: Experimental workflow for metabolic labeling with Choline chloride-15N.

Caption: Simplified signaling pathway of choline metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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